Cas no 1115-20-4 (3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate)

• Product Name: 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate
• CAS No: 1115-20-4
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• MDL: MFCD00059597
• CID: 83387
• PubChem ID: 87573796
• Update Time: 2026-05-14

3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate
• Neopentyl glycol mono(hydroxypivalate)
• Neopentylglycolmonohydroxypivalate
• (3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate
• 2,2-Dimethyl-1,3-propanediol Mono(hydroxypivalate)
• 3-Hydroxy-2,2-diMethylpropionic acid neopentyl glycol ester
• Hydroxypivalic Acid Neopentyl Glycol Ester
• Hydroxypivalyl hydroxypivalate
• Esterdiol 204
• Hydroxyneopentyl hydroxypivalate
• 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate
• Propanoic acid, 3-hydroxy-2,2-dimethyl-, 3-hydroxy-2,2-dimethylpropyl ester
• Neopentyl glycol monohydroxypivalate
• 3-(Hydroxypivaloyloxy)-2,2-dimethylpropanol
• 3-HYDROXY-2,2-DIMETHYLPROPYL HYDROXYPIVALATE
• Neopental glycol monohydroxypivalate
• 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate

• MDL： MFCD00059597
• Inchi： 1S/C10H20O4/c1-9(2,5-11)7-14-8(13)10(3,4)6-12/h11-12H,5-7H2,1-4H3
• InChI Key： SZCWBURCISJFEZ-UHFFFAOYSA-N
• SMILES： O(C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H])=O)C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 204.13600
• Monoisotopic Mass: 204.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Solids
• Density: 1.01
• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 292°C
• Flash Point: 292°C
• Refractive Index: 1.474
• Solubility: Soluble in methanol(almost transparency).
• PSA: 66.76000
• LogP: 0.56660
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 36-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Storage Condition：4° CStore…,-4℃Store…Better